Edge contacts accelerate the response of MoS2 photodetectors†
Nanoscale Advances Pub Date: 2023-06-05 DOI: 10.1039/D3NA00223C
Abstract
We use a facile plasma etching process to define contacts with an embedded edge geometry for multilayer MoS2 photodetectors. Compared to the conventional top contact geometry, the detector response time is accelerated by more than an order of magnitude by this action. We attribute this improvement to the higher in-plane mobility and direct contacting of the individual MoS2 layers in the edge geometry. With this method, we demonstrate electrical 3 dB bandwidths of up to 18 MHz which is one of the highest values reported for pure MoS2 photodetectors. We anticipate that this approach should also be applicable to other layered materials, guiding a way to faster next-generation photodetectors.
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